Cas no 35254-73-0 (Benzene,ethyl(1-phenylethyl)-)

Benzene,ethyl(1-phenylethyl)- structure
Benzene,ethyl(1-phenylethyl)- structure
Product Name:Benzene,ethyl(1-phenylethyl)-
CAS No:35254-73-0
MF:C16H18
MW:210.314124584198
CID:316191
PubChem ID:87844
Update Time:2025-04-19

Benzene,ethyl(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,ethyl(1-phenylethyl)-
    • 1-ethyl-2-(1-phenylethyl)benzene
    • EINECS 252-467-7
    • Benzene, 1-ethyl-2-(1-phenylethyl)-
    • 1-Ethyl-2-(1-phenylethyl)benzene #
    • 35254-73-0
    • NS00055383
    • 1-phenyl-1-(o-ethylphenyl)ethane
    • 18908-70-8
    • Ethyl(1-phenylethyl)benzene
    • Ethane, 1-(o-ethylphenyl)-1-phenyl-
    • SCKLXKXVABYWRC-UHFFFAOYSA-N
    • 1-(2-Ethylphenyl)-1-phenylethane
    • ethyl (1-phenylethyl)benzene
    • DTXSID20864863
    • Inchi: 1S/C16H18/c1-3-14-9-7-8-12-16(14)13(2)15-10-5-4-6-11-15/h4-13H,3H2,1-2H3
    • InChI Key: SCKLXKXVABYWRC-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=CC=CC=1)C1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 210.14100
  • Monoisotopic Mass: 210.140851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5

Experimental Properties

  • Density: 0.96
  • Boiling Point: 293.5°Cat760mmHg
  • Flash Point: 133°C
  • Refractive Index: 1.55
  • PSA: 0.00000
  • LogP: 4.40080

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